Cas no 2229453-50-1 (2-(4-methoxy-2-methylphenyl)prop-2-enoic acid)
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid
- 2229453-50-1
- EN300-1766086
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- Inchi: 1S/C11H12O3/c1-7-6-9(14-3)4-5-10(7)8(2)11(12)13/h4-6H,2H2,1,3H3,(H,12,13)
- InChI Key: IWHQFWYQJSMPMW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(=C)C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766086-1g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-5g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 5g |
$3147.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-10g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 10g |
$4667.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-0.05g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-0.1g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-0.25g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-0.5g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-1.0g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 1g |
$1086.0 | 2023-05-23 | ||
| Enamine | EN300-1766086-2.5g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1766086-5.0g |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid |
2229453-50-1 | 5g |
$3147.0 | 2023-05-23 |
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid
Research Brief on 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid (CAS: 2229453-50-1): Recent Advances and Applications
2-(4-methoxy-2-methylphenyl)prop-2-enoic acid (CAS: 2229453-50-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the presence of a methoxy group and a propenoic acid moiety, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory and anticancer agents, leveraging its ability to modulate key biological pathways.
One of the most notable findings in recent literature is the compound's potential as a COX-2 inhibitor. In vitro studies have demonstrated that derivatives of 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid exhibit selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selectivity is crucial for reducing the side effects associated with non-selective COX inhibitors, such as gastrointestinal toxicity.
Additionally, the compound has been investigated for its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets for drug discovery, but the structural flexibility of 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid allows for the design of molecules that can disrupt these interactions effectively. Recent studies have reported promising results in the context of cancer therapy, where these inhibitors have shown efficacy in preclinical models.
Another area of interest is the compound's application in the development of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs in the body, and the propenoic acid moiety of 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid provides a suitable platform for such modifications. Researchers have successfully designed prodrugs with improved bioavailability and targeted delivery, addressing some of the limitations of conventional drug formulations.
In conclusion, 2-(4-methoxy-2-methylphenyl)prop-2-enoic acid (CAS: 2229453-50-1) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in synthesis, combined with its potential biological activities, makes it a valuable compound in the field of chemical biology and pharmaceutical research. Future studies are expected to further explore its applications, particularly in the context of targeted therapies and personalized medicine.
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